Cas no 939807-75-7 (4-Amino-2,5-Difluorobenzeneboronic Acid Pinacol Ester)

4-Amino-2,5-Difluorobenzeneboronic Acid Pinacol Ester is a boronic acid derivative commonly employed in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The pinacol ester group enhances shelf life and handling by protecting the boronic acid moiety from protodeboronation. The presence of amino and difluoro substituents on the aromatic ring allows for selective functionalization, making it valuable in pharmaceutical and agrochemical synthesis. Its compatibility with a wide range of reaction conditions and coupling partners underscores its utility in constructing complex biaryl structures. The compound is typically used under inert conditions to maintain stability and ensure optimal performance in palladium-catalyzed transformations.

4-Amino-2,5-Difluorobenzeneboronic Acid Pinacol Ester structure

939807-75-7 structure

Product Name:4-Amino-2,5-Difluorobenzeneboronic Acid Pinacol Ester

CAS No:939807-75-7

MF:C₁₂H₁₆BF₂NO₂

MW:255.0688

MDL:MFCD09743045

CID:2104788

PubChem ID:57955144

Update Time:2025-05-27

4-Amino-2,5-Difluorobenzeneboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

- 2,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Benzenamine
- 2,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
- 4-AMINO-2,5-DIFLUOROBENZENEBORONIC ACID PINACOL ESTER
- 2,5-DIFLUORO-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYLAMINE
- SOHBHFWRCLJGDV-UHFFFAOYSA-N
- FCH2823896
- MB07499
- 2,5-difluoro-4-(4,4,5,5-
- A1-01196
- 2,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-aniline
- CS-0142766
- 2,5-Difluoro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenylamine
- AS-55361
- D93593
- 2,5-difluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
- AKOS032949184
- DA-27212
- MFCD09743045
- 939807-75-7
- EN300-12578148
- SCHEMBL59040
- 4-Amino-2,5-Difluorobenzeneboronic Acid Pinacol Ester
- MDL： MFCD09743045
- Inchi： 1S/C12H16BF2NO2/c1-11(2)12(3,4)18-13(17-11)7-5-9(15)10(16)6-8(7)14/h5-6H,16H2,1-4H3
- InChI Key： SOHBHFWRCLJGDV-UHFFFAOYSA-N
- SMILES： FC1=C([H])C(=C(C([H])=C1B1OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O1)F)N([H])[H]

Computed Properties

Exact Mass: 255.1242152g/mol
Monoisotopic Mass: 255.1242152g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 311
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.5

4-Amino-2,5-Difluorobenzeneboronic Acid Pinacol Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A579313-10mg	4-Amino-2,5-Difluorobenzeneboronic Acid Pinacol Ester	939807-75-7		10mg	$ 50.00	2022-06-08
TRC	A579313-50mg	4-Amino-2,5-Difluorobenzeneboronic Acid Pinacol Ester	939807-75-7		50mg	$ 210.00	2022-06-08
TRC	A579313-100mg	4-Amino-2,5-Difluorobenzeneboronic Acid Pinacol Ester	939807-75-7		100mg	$ 295.00	2022-06-08
eNovation Chemicals LLC	D759889-250mg	2,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenamine	939807-75-7	95%	250mg	$240	2024-06-06
eNovation Chemicals LLC	D759889-1g	2,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenamine	939807-75-7	95%	1g	$480	2024-06-06
eNovation Chemicals LLC	D759889-5g	2,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenamine	939807-75-7	95%	5g	$1515	2023-09-02
abcr	AB280562-250 mg	4-Amino-2,5-difluorobenzeneboronic acid pinacol ester, 96%; .	939807-75-7	96%	250mg	€192.00	2023-04-26
abcr	AB280562-1 g	4-Amino-2,5-difluorobenzeneboronic acid pinacol ester, 96%; .	939807-75-7	96%	1g	€555.00	2023-04-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D906019-250mg	2,5-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline	939807-75-7	95%	250mg	1,755.00	2021-05-17
abcr	AB280562-250mg	4-Amino-2,5-difluorobenzeneboronic acid pinacol ester, 96%; .	939807-75-7	96%	250mg	€190.00	2025-04-15